Cas no 2172090-49-0 (Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate)

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate is a specialized cyclopropane derivative featuring a hydroxy-substituted azepane ring. Its unique structure, combining a cyclopropane carboxylate ester with a functionalized azepane moiety, makes it a valuable intermediate in organic synthesis, particularly for the development of pharmacologically active compounds. The presence of both hydroxyl and ester groups enhances its reactivity, enabling selective modifications for targeted applications. This compound exhibits potential utility in medicinal chemistry, serving as a scaffold for the synthesis of novel heterocyclic systems. Its stability and well-defined stereochemistry further contribute to its suitability for precise synthetic routes.
Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate structure
2172090-49-0 structure
Product Name:Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
CAS No:2172090-49-0
MF:C12H21NO3
MW:227.300043821335
CID:5568095
PubChem ID:165594161
Update Time:2025-10-29

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • EN300-1633090
    • methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
    • 2172090-49-0
    • Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
    • Inchi: 1S/C12H21NO3/c1-13-8-3-4-12(15,7-9-13)11(5-6-11)10(14)16-2/h15H,3-9H2,1-2H3
    • InChI Key: WKWAYDUWLRGMKG-UHFFFAOYSA-N
    • SMILES: OC1(CCN(C)CCC1)C1(C(=O)OC)CC1

Computed Properties

  • Exact Mass: 227.15214353g/mol
  • Monoisotopic Mass: 227.15214353g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 288
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 49.8Ų

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1633090-0.05g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
0.05g
$924.0 2023-07-10
Enamine
EN300-1633090-0.1g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
0.1g
$968.0 2023-07-10
Enamine
EN300-1633090-0.25g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
0.25g
$1012.0 2023-07-10
Enamine
EN300-1633090-0.5g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
0.5g
$1056.0 2023-07-10
Enamine
EN300-1633090-1.0g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
1.0g
$1100.0 2023-07-10
Enamine
EN300-1633090-2.5g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
2.5g
$2155.0 2023-07-10
Enamine
EN300-1633090-5.0g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
5.0g
$3189.0 2023-07-10
Enamine
EN300-1633090-10.0g
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
10.0g
$4729.0 2023-07-10
Enamine
EN300-1633090-50mg
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
50mg
$827.0 2023-09-22
Enamine
EN300-1633090-100mg
methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate
2172090-49-0
100mg
$867.0 2023-09-22

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate Related Literature

Additional information on Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate

Research Briefing on Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate (CAS: 2172090-49-0)

Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate (CAS: 2172090-49-0) is a novel compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique azepane and cyclopropane structural motifs, has shown promising potential in various therapeutic applications. The purpose of this research briefing is to provide an overview of the latest findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

Recent studies have focused on the synthetic pathways for Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate, highlighting its efficient production through multi-step organic reactions. The compound's structural complexity necessitates precise control over reaction conditions to achieve high yields and purity. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further biological evaluation.

In terms of biological activity, preliminary in vitro studies have demonstrated that Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate exhibits significant inhibitory effects on specific enzymatic targets involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory therapeutics. Additionally, molecular docking studies have provided insights into the compound's binding interactions with target proteins, further elucidating its mechanism of action.

Further investigations into the pharmacokinetic properties of Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate have revealed favorable absorption and distribution profiles in animal models. The compound's metabolic stability and low toxicity profile underscore its potential for further preclinical development. However, additional studies are required to assess its long-term safety and efficacy in more complex biological systems.

In conclusion, Methyl 1-(4-hydroxy-1-methylazepan-4-yl)cyclopropane-1-carboxylate represents a promising candidate for therapeutic development, with its unique chemical structure and demonstrated biological activity. Ongoing research aims to explore its full potential, including its application in treating inflammatory diseases and other medical conditions. This briefing underscores the importance of continued investigation into this compound to unlock its therapeutic benefits fully.

Recommended suppliers
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.